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Introduction
Imazapic is a selective, systemic herbicide widely utilized in agriculture and land management

for the control of a broad spectrum of annual and perennial grasses and broadleaf weeds.[1][2]

As a member of the imidazolinone family of herbicides, its mode of action is the inhibition of the

enzyme acetohydroxyacid synthase (AHAS), which is crucial for the biosynthesis of branched-

chain amino acids in plants.[2][3] This guide provides a comprehensive technical overview of

the chemical structure and physicochemical properties of Imazapic, intended for researchers,

scientists, and professionals in drug development and environmental science.

Chemical Identity and Structure
Imazapic is chemically known as (RS)-2-(4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl)-5-

methylnicotinic acid.[3] Its molecular structure consists of a pyridine ring substituted with a

methyl group and a carboxylic acid group, linked to an imidazolinone ring. The imidazolinone

ring contains a chiral center, resulting in two enantiomers.[4]

Key Identifiers:

IUPAC Name: 5-methyl-2-[4-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-imidazol-2-

yl]pyridine-3-carboxylic acid[1][5]

CAS Number: 104098-48-8[3][6]
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Molecular Formula: C₁₄H₁₇N₃O₃[1][5][6][7]

Molecular Weight: 275.30 g/mol [5][6][8]

Structural Diagram
The chemical structure of Imazapic is depicted below. The core structure features the

imidazolinone and pyridine moieties, with the chiral center located at the C4 position of the

imidazolinone ring.

Caption: Chemical structure of Imazapic.

Physicochemical Properties
The physicochemical properties of Imazapic are crucial for understanding its environmental

fate, biological activity, and formulation development. These properties are summarized in the

table below.
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Property Value Source

Appearance Off-white to tan powder

Odor Odorless

Melting Point 204-206 °C

Water Solubility 2230 mg/L (at 20°C, pH 7) [4]

Solubility in Organic Solvents Acetone: 18.9 mg/mL (at 25°C)

Dichloromethane: 89.2 mg/mL [8]

Methanol: 50.9 mg/mL [8]

Hexane: 0.0084 mg/mL [8]

Vapor Pressure 7.7 x 10⁻¹² mm Hg (estimated)

Octanol-Water Partition

Coefficient (log Kow)
0.393 (at pH 4, 5, 6)

Dissociation Constants (pKa)
pKa1 = 2.0, pKa2 = 3.3, pKa3

= 11.1

Stability Stable for ≥ 24 months at 25°C

Interpretation of Physicochemical Properties
High Water Solubility: Imazapic's relatively high water solubility contributes to its mobility in

soil and potential for leaching into groundwater.[4]

Low Vapor Pressure: The very low vapor pressure indicates that Imazapic is not expected to

volatilize significantly from soil or water surfaces.[5]

pKa Values: With three pKa values, Imazapic's ionization state is highly dependent on the

environmental pH. In most environmental and biological systems (pH 5-9), it will exist

predominantly in its anionic form. This anionic nature generally leads to weaker adsorption to

soil particles, which are often negatively charged.
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Log Kow: The low log Kow value suggests a low potential for bioaccumulation in organisms.

[2][5]

Mechanism of Action
As an imidazolinone herbicide, Imazapic's primary mode of action is the inhibition of the

enzyme acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS).[2][3]

This enzyme is essential for the biosynthesis of the branched-chain amino acids valine,

leucine, and isoleucine in plants.[2][9]

Signaling Pathway Diagram
The following diagram illustrates the mechanism of action of Imazapic.
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Caption: Inhibition of AHAS by Imazapic.

The inhibition of AHAS by Imazapic leads to a deficiency in these essential amino acids, which

in turn halts protein synthesis and cell division, ultimately causing plant death.[2] This mode of

action is specific to plants and some microorganisms, as animals obtain these amino acids

through their diet and lack the AHAS enzyme.[3]

Synthesis and Formulation
Synthesis
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The synthesis of Imazapic is a multi-step process that involves the construction of the

imidazolinone and pyridine rings, followed by their coupling.[4] A general synthetic pathway

involves the reaction of a substituted pyridine derivative with an appropriately substituted

imidazolinone precursor. The final product is typically purified to meet technical-grade

specifications.

Formulations
Imazapic is commercially available in various formulations, including soluble concentrates (SL)

and water-dispersible granules (DG).[2][10] These formulations are designed to improve

handling, mixing, and application efficacy. Adjuvants, such as surfactants, are often

recommended to enhance the uptake and activity of the herbicide.[11]

Environmental Fate and Ecotoxicology
Environmental Fate

Soil: The persistence of Imazapic in soil can vary depending on environmental conditions,

with a reported half-life of around 120 days.[1] The primary degradation pathway in soil is

microbial activity.[2] Its mobility in soil is influenced by soil pH, organic matter content, and

clay content.[2]

Water: Imazapic is stable to hydrolysis in water but is susceptible to photolysis, with a rapid

degradation in the presence of sunlight.[2] Due to its water solubility, there is a potential for

movement into surface water through runoff.[12]

Air: Due to its low vapor pressure, Imazapic is not expected to be a significant air

contaminant.[5]

Ecotoxicology
Imazapic is considered to have low toxicity to mammals, birds, and bees.[2] However, it can be

harmful to aquatic life, and care should be taken to prevent contamination of water bodies.[1][4]

Analytical Methodologies
The analysis of Imazapic residues in environmental and biological samples is typically

performed using chromatographic techniques coupled with mass spectrometry.
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Experimental Protocol: Extraction and Analysis of
Imazapic from Soil
This protocol outlines a general procedure for the extraction and analysis of Imazapic from soil

samples.

1. Sample Preparation: a. Air-dry the soil sample and sieve to remove large debris. b. Weigh 10

g of the homogenized soil into a 50 mL centrifuge tube.

2. Extraction: a. Add 20 mL of an appropriate extraction solvent (e.g., acetonitrile/water mixture

with pH adjustment). b. Vortex the sample for 1 minute and then sonicate for 15 minutes. c.

Centrifuge the sample at 4000 rpm for 10 minutes. d. Collect the supernatant. e. Repeat the

extraction process on the soil pellet and combine the supernatants.

3. Clean-up (if necessary): a. The combined extract may require a clean-up step, such as solid-

phase extraction (SPE), to remove interfering matrix components.

4. Analysis by LC-MS/MS: a. Evaporate the final extract to dryness under a gentle stream of

nitrogen and reconstitute in a suitable mobile phase. b. Inject an aliquot into a liquid

chromatography-tandem mass spectrometry (LC-MS/MS) system. c. Use a suitable C18

column for chromatographic separation. d. The mass spectrometer should be operated in

negative ion mode, monitoring for the specific precursor and product ions of Imazapic.

Workflow Diagram
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Caption: Analytical workflow for Imazapic in soil.

Conclusion
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Imazapic is an effective imidazolinone herbicide with a well-defined chemical structure and a

specific mode of action. Its physicochemical properties, particularly its high water solubility and

pH-dependent behavior, are key determinants of its environmental fate and efficacy. A thorough

understanding of these technical aspects is essential for its responsible and effective use in

weed management programs, as well as for conducting environmental risk assessments and

developing accurate analytical methods.
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[https://www.benchchem.com/product/b1663560#imazapic-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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